3-Methyl-2-oxoimidazolidine-1-carbonyl chloride
Overview
Description
3-Methyl-2-oxoimidazolidine-1-carbonyl chloride is a useful research compound. Its molecular formula is C5H7ClN2O2 and its molecular weight is 162.57 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Ionic Liquids in Cellulose Modification
Ionic liquids, such as 1-butyl-3-methylimidazolium chloride, have been identified as effective solvents for cellulose. These solvents facilitate the modification of cellulose under mild conditions, enabling the synthesis of various cellulose esters and ethers. The ability to control the degree of substitution in these derivatives opens up possibilities for tailoring material properties for specific applications (Heinze et al., 2008).
Plasticized Spinning of Polyacrylonitrile Fibers
The use of 1-butyl-3-methylimidazolium chloride as a plasticizer for polyacrylonitrile (PAN) fibers demonstrates the versatility of imidazolium-based ionic liquids in improving polymer processing. This application highlights the potential for such compounds to enhance the manufacturability and performance of synthetic fibers (Li & Dang, 2022).
Solvent Properties for Separation Processes
Imidazolium ionic liquids have been studied for their ability to separate mixtures of organic compounds, including alkanes and alkenes. Their unique solvent properties can be tailored for specific separation challenges, suggesting a role for 3-Methyl-2-oxoimidazolidine-1-carbonyl chloride in similar separation processes (Domańska et al., 2016).
Dissolution of Cellulose in Ionic Liquids
The dissolution of cellulose in ionic liquids, such as 1-butyl-3-methylimidazolium chloride, is a critical step in the production of regenerated cellulose materials and cellulose derivatives. This process underscores the importance of ionic liquids in the development of new materials from renewable resources (Mohd et al., 2017).
Electrochemical Surface Finishing and Energy Storage
Ionic liquids based on imidazolium compounds have been explored for their applications in electrochemical surface finishing and energy storage technologies. These applications benefit from the unique electrochemical properties of ionic liquids, suggesting potential research directions for this compound in similar applications (Tsuda et al., 2017).
Mechanism of Action
Target of Action
It is known to be a key intermediate in the synthesis of various pharmaceutical compounds .
Mode of Action
It is likely that the compound interacts with its targets through its carbonyl chloride and sulfonyl functional groups, which are reactive and can form covalent bonds with various biological molecules .
Action Environment
The action, efficacy, and stability of 3-Methyl-2-oxoimidazolidine-1-carbonyl chloride can be influenced by various environmental factors, such as temperature, pH, and the presence of other reactive species . .
Properties
IUPAC Name |
3-methyl-2-oxoimidazolidine-1-carbonyl chloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClN2O2/c1-7-2-3-8(4(6)9)5(7)10/h2-3H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIOGFDPKEOSFCZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(C1=O)C(=O)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90608695 | |
Record name | 3-Methyl-2-oxoimidazolidine-1-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90608695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
57451-84-0 | |
Record name | 3-Methyl-2-oxoimidazolidine-1-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90608695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methyl-2-oxo-1-imidazolidinecarbonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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